Cas no 303014-91-7 (Ethinyl Estradiol Dimer Impurity 2)

• Product Name: Ethinyl Estradiol Dimer Impurity 2
• CAS No: 303014-91-7
• MF: C₄₀H₄₆O₄
• MW: 590.790852069855
• CID: 4558264
• Update Time: 2025-10-29

Ethinyl Estradiol Dimer Impurity 2 Chemical and Physical Properties

Names and Identifiers

• A)-
• 2-[[17beta-Hydroxy-17-ethynyl-1,3,5(10)-estratriene-3-yl]oxy]-17-ethynyl-1,3,5(10)-estratriene-3,17b
• Ethinyl Estradiol Dimer Impurity 2

• Inchi： 1S/C40H46O4/c1-5-39(42)19-15-33-30-10-7-24-21-26(9-12-27(24)28(30)13-17-37(33,39)3)44-36-23-32-25(22-35(36)41)8-11-31-29(32)14-18-38(4)34(31)16-20-40(38,43)6-2/h1-2,9,12,21-23,28-31,33-34,41-43H,7-8,10-11,13-20H2,3-4H3/t28-,29+,30-,31-,33+,34+,37+,38+,39+,40+/m1/s1
• InChI Key： OJHCQRNXDQVSBN-GGYOKZPMSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4C=C(C(=CC=4[C@H]3CC[C@@]21C)OC1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@](C#C)(CC[C@H]21)O)O

Computed Properties

• Exact Mass: 590.33960994 g/mol
• Monoisotopic Mass: 590.33960994 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 69.9
• Molecular Weight: 590.8

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.3E-7 g/L) (25 ºC),

Additional information on Ethinyl Estradiol Dimer Impurity 2

Comprehensive Analysis of Ethinyl Estradiol Dimer Impurity 2 (CAS No. 303014-91-7): Properties, Applications, and Industry Insights

The compound Ethinyl Estradiol Dimer Impurity 2 (CAS No. 303014-91-7) is a critical intermediate and impurity in the synthesis of pharmaceutical products, particularly those involving hormonal formulations. As a derivative of ethinyl estradiol, this dimeric impurity has garnered significant attention due to its role in quality control and regulatory compliance. The pharmaceutical industry prioritizes the identification and quantification of such impurities to ensure drug safety and efficacy, aligning with stringent guidelines from agencies like the FDA and EMA.

Recent advancements in analytical chemistry have enabled precise detection of Ethinyl Estradiol Dimer Impurity 2 using techniques such as HPLC, LC-MS, and NMR spectroscopy. Researchers emphasize its structural uniqueness, characterized by a dimeric linkage that differentiates it from monomeric ethinyl estradiol derivatives. This distinction is vital for pharmaceutical manufacturers aiming to minimize impurity levels in final drug products, as even trace amounts can impact therapeutic outcomes.

The growing demand for high-purity APIs (Active Pharmaceutical Ingredients) has placed Ethinyl Estradiol Dimer Impurity 2 under the spotlight. Industry discussions often revolve around its formation pathways during synthesis, with a focus on optimizing reaction conditions to reduce its generation. For instance, temperature control and catalyst selection are key factors influencing impurity profiles, making this compound a case study in process chemistry optimization.

From an environmental perspective, the degradation behavior of Ethinyl Estradiol Dimer Impurity 2 in wastewater systems is another hot topic. Studies investigate its persistence and potential ecological effects, addressing concerns raised by environmental agencies. Such research aligns with the broader trend of green chemistry, where reducing pharmaceutical pollutants is a priority.

In the context of drug development, understanding the pharmacokinetics of impurities like Ethinyl Estradiol Dimer Impurity 2 is essential. Its interaction with metabolic enzymes and potential bioaccumulation are subjects of ongoing research, particularly for oral contraceptives and hormone replacement therapies. These studies contribute to the patient safety discourse, ensuring compliance with global pharmacopeia standards.

For laboratory professionals, sourcing reliable reference standards of Ethinyl Estradiol Dimer Impurity 2 (CAS No. 303014-91-7) is a common challenge. Suppliers offering high-purity batches with detailed Certificates of Analysis (CoA) are in high demand, reflecting the industry's need for traceability and reproducibility. This aligns with the increasing adoption of quality-by-design (QbD) principles in pharmaceutical manufacturing.

Emerging technologies like artificial intelligence (AI) are also being leveraged to predict impurity formation, including Ethinyl Estradiol Dimer Impurity 2, during drug synthesis. Machine learning models trained on historical reaction data can suggest optimal parameters to minimize such byproducts, showcasing the intersection of digital transformation and traditional pharmaceutical sciences.

In summary, Ethinyl Estradiol Dimer Impurity 2 represents a multifaceted subject in modern pharmaceutical research. Its analytical detection, synthetic control, and environmental impact collectively underscore its significance in ensuring drug quality and sustainability. As regulatory frameworks evolve, continuous innovation in impurity management will remain pivotal for the life sciences sector.